Cas no 1566677-20-0 (1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine)

1-(5-Bromopyridin-2-yl)methyl-1H-pyrazol-3-amine is a brominated pyridine-pyrazole hybrid compound with potential applications in pharmaceutical and agrochemical research. Its structure features a pyrazole core linked to a 5-bromopyridinylmethyl group, offering versatility as a building block for further functionalization. The presence of both bromine and amine moieties enhances its reactivity, making it suitable for cross-coupling reactions and derivatization. This compound is particularly valuable in medicinal chemistry for the synthesis of biologically active molecules, owing to its ability to act as a scaffold for heterocyclic modifications. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting the development of targeted therapeutic agents.

1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine structure

1566677-20-0 structure

Product Name:1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine

CAS No:1566677-20-0

MF:C₉H₉BrN₄

MW:253.098560094833

MDL:MFCD31473457

CID:5607567

PubChem ID:104797183

Update Time:2025-06-08

1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine, 1-[(5-bromo-2-pyridinyl)methyl]-
- 1566677-20-0
- EN300-804971
- SCHEMBL17316437
- 1-[(5-Bromopyridin-2-yl)methyl]-1H-pyrazol-3-amine
- 1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine
- MDL： MFCD31473457
- Inchi： 1S/C9H9BrN4/c10-7-1-2-8(12-5-7)6-14-4-3-9(11)13-14/h1-5H,6H2,(H2,11,13)
- InChI Key： FPLYWDULSIQNLJ-UHFFFAOYSA-N
- SMILES： N1(CC2=NC=C(Br)C=C2)C=CC(N)=N1

Computed Properties

Exact Mass: 252.00106g/mol
Monoisotopic Mass: 252.00106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.68±0.1 g/cm3(Predicted)
Boiling Point: 428.3±40.0 °C(Predicted)
pka: 3.66±0.10(Predicted)

1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine Pricemore >>

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